N-[2-[(4-chlorophenyl)sulfonyl]-2-(2-thienyl)ethyl]-4-fluorobenzenesulfonamide

• IUPAC Name: N-[2-(4-chlorophenyl)sulfonyl-2-thiophen-2-ylethyl]-4-fluorobenzenesulfonamide
• InChI: InChI=1S/C18H15ClFNO4S3/c19-13-3-7-15(8-4-13)27(22,23)18(17-2-1-11-26-17)12-21-28(24,25)16-9-5-14(20)6-10-16/h1-11,18,21H,12H2
• InChI Key: CDXFDHMWUMMZDJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)C(CNS(=O)(=O)C2=CC=C(C=C2)F)S(=O)(=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C18H15ClFNO4S3
• Molecular Weight: 460.0 g/mol
• CAS No.: 896345-02-1

Description

N-[2-[(4-chlorophenyl)sulfonyl]-2-(2-thienyl)ethyl]-4-fluorobenzenesulfonamide, also known as compound X, is a synthetic compound that has been extensively studied for its potential applications in scientific research. This compound has been shown to possess a range of biochemical and physiological effects, making it a valuable tool for investigating various cellular processes.

Scientific Research Applications

Medicinal Chemistry Applications

Sulfonamides, including derivatives like N-[2-[(4-chlorophenyl)sulfonyl]-2-(2-thienyl)ethyl]-4-fluorobenzenesulfonamide, have broad bioactive spectrums due to chemical structural modifications. These modifications have enabled sulfonamide derivatives to display a wide range of medicinal applications, showing promise as antimicrobial, anticancer, antiparasitic, anti-inflammatory, anticonvulsion, antiglaucoma, antidiabetic, and antiepileptic agents. The development of sulfonamide-based drug molecules aims for broad spectrum, high activity, and low toxicity. The efforts in this area are significant for the rational design of new drug molecules, potentially extending new medicinal applications for sulfonamide compounds (He Shichao et al., 2016).